Cas no 365542-85-4 (2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid)

• Product Name: 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
• CAS No: 365542-85-4
• MF: C₁₄H₁₁BrO₃S
• MW: 339.204342126846
• MDL: MFCD12546773
• CID: 1475047
• PubChem ID: 46735373
• Update Time: 2025-04-20

2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
• 2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-6-methoxybenzoic acid
• Benzoic a<wbr>
• LogP
• 2-[2-(5-BROMO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID
• AKOS025211680
• MFCD12546773
• 365542-85-4
• (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)-6-methoxybenzoic acid
• 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoic acid

• MDL： MFCD12546773
• Inchi： 1S/C14H11BrO3S/c1-18-11-4-2-3-9(13(11)14(16)17)5-6-10-7-8-12(15)19-10/h2-8H,1H3,(H,16,17)/b6-5+
• InChI Key： SYFWYIKNPGCAEI-AATRIKPKSA-N
• SMILES： BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)O)OC)S1

Computed Properties

• Exact Mass: 337.96123
• Monoisotopic Mass: 337.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.579
• Boiling Point: 474.72°C at 760 mmHg
• Flash Point: 240.902°C
• Refractive Index: 1.703
• PSA: 46.53